BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Determination of 2-Methoxy-4-
methylbenzonitrile's Molecular Weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Methoxy-4-methylbenzonitrile

Cat. No.: B1314089

This document provides a detailed analysis of the molecular weight of 2-Methoxy-4-
methylbenzonitrile, a compound relevant to researchers and professionals in drug
development and organic synthesis.

Molecular Identity and Formula

2-Methoxy-4-methylbenzonitrile is an aromatic organic compound.[1] Its structure consists of
a benzene ring substituted with a methoxy group (-OCHs), a methyl group (-CHs), and a nitrile
group (-CN). The molecular formula for this compound has been identified as CoHoaNO.[1]

Calculation of Molecular Weight

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for 2-Methoxy-4-methylbenzonitrile is based on its molecular formula,
CoHoNO.

The standard methodology for calculating the molecular weight is as follows:

« |dentify the molecular formula: Determine the number of atoms of each element in the
chemical formula.

» Determine atomic weights: Obtain the standard atomic weight of each element from the
periodic table.
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o Calculate total mass for each element: Multiply the number of atoms of each element by its
atomic weight.

e Sum the masses: Add the total masses of all elements to find the molecular weight.

The atomic weights used for this calculation are:

Carbon (C): 12.011 amu[2][3][4]

Hydrogen (H): 1.008 amu[5][6][7][8]

Nitrogen (N): 14.007 amu[9][10]

Oxygen (O): 15.999 amu[11][12][13][14]

The following table summarizes the calculation of the molecular weight for 2-Methoxy-4-
methylbenzonitrile.

Atomic Weight

Element Number of Atoms Total Mass (amu)
(amu)

Carbon (C) 9 12.011 108.099

Hydrogen (H) 9 1.008 9.072

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 1 15.999 15.999

Total 147.177

Based on this calculation, the molecular weight of 2-Methoxy-4-methylbenzonitrile is 147.177
g/mol . This value is consistent with published data for this compound.[1]

Visualization of the Calculation Workflow

While signaling pathways are not relevant to the determination of a molecular weight, the
logical workflow of the calculation can be visualized.
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Workflow for Molecular Weight Calculation
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Caption: A flowchart illustrating the steps to calculate the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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